Cas no 1592629-86-1 (1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate)

• Product Name: 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate
• CAS No: 1592629-86-1
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 6231752
• PubChem ID: 125479581
• Update Time: 2025-06-12

1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-DIOXOISOINDOLIN-2-YL 3,3,3-TRIFLUOROPROPANOATE
• EN300-6513181
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,3,3-trifluoropropanoate
• AT36874
• 1592629-86-1
• 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate

• Inchi： 1S/C11H6F3NO4/c12-11(13,14)5-8(16)19-15-9(17)6-3-1-2-4-7(6)10(15)18/h1-4H,5H2
• InChI Key： JRSGRSAHRYKKOE-UHFFFAOYSA-N
• SMILES： FC(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(F)F

Computed Properties

• Exact Mass: 273.02489216g/mol
• Monoisotopic Mass: 273.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate

Introduction to 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate (CAS No. 1592629-86-1)

1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate, identified by its CAS number 1592629-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its unique structural framework that combines an isoindoline core with a trifluorinated propanoate moiety. The presence of both oxygen and fluorine atoms in its structure imparts distinct chemical properties, making it a promising candidate for various biochemical applications.

The isoindoline scaffold is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, which is commonly found in many biologically active molecules. The dioxo group (C=O-C=O) within the isoindoline ring enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic additions and condensation reactions. On the other hand, the 3,3,3-trifluoropropanoate side chain introduces fluorine atoms into the molecule, which are known to influence metabolic stability and binding affinity to biological targets.

This compound has been extensively studied for its potential applications in drug discovery and development. The trifluoromethyl group (CF₃) is particularly noteworthy due to its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic clearance. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate with various biological targets with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways.

In vitro studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. The dioxoisoindoline core has been shown to interact with reactive oxygen species (ROS), thereby mitigating oxidative stress. Additionally, the trifluoropropanoate moiety may enhance the molecule's ability to cross cell membranes, improving bioavailability. These findings have prompted further investigation into the development of novel therapeutic agents based on this scaffold.

One of the most exciting applications of 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate is in the field of immunomodulation. Preliminary research indicates that this compound may modulate immune cell signaling pathways by interacting with specific transcription factors. Such interactions could potentially lead to the development of new treatments for autoimmune diseases and chronic inflammation. The ability of fluorinated compounds to enhance binding affinity has also made them attractive candidates for designing small-molecule inhibitors targeting protein-protein interactions.

The synthesis of 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advancements have opened up new avenues for exploring its biological activities.

Another area where this compound shows promise is in the development of imaging agents for diagnostic purposes. The combination of a heterocyclic core with fluorine-containing groups makes it an excellent candidate for positron emission tomography (PET) imaging. Researchers are exploring ways to incorporate radioactive isotopes into derivatives of this compound to visualize biological processes non-invasively. Such applications could revolutionize early detection and monitoring of various diseases.

The potential therapeutic applications of 1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate are further enhanced by its stability under physiological conditions. Unlike many other bioactive molecules that degrade rapidly in biological systems, this compound retains its structural integrity longer. This stability is attributed to the presence of both oxygen and fluorine atoms, which act as stabilizing groups against enzymatic degradation.

In conclusion,1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate (CAS No. 1592629-86-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for drug design targeting various diseases ranging from inflammation to cancer. As research continues to uncover new biological activities and synthetic strategies for this compound,1,3-Dioxoisoindolin-2-YL 3,3,3-trifluoropropanoate is poised to play a crucial role in advancing therapeutic interventions.